Cas no 145218-19-5 (5-Bromo-2-(bromomethyl)pyridine)

5-Bromo-2-(bromomethyl)pyridine is a brominated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity due to the presence of two bromine substituents, enabling selective functionalization at both the methyl and pyridine positions. The compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and as a building block for heterocyclic compounds. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for researchers developing complex molecular architectures. The product is typically handled under controlled conditions due to its sensitivity to moisture and light.
5-Bromo-2-(bromomethyl)pyridine structure
145218-19-5 structure
Product Name:5-Bromo-2-(bromomethyl)pyridine
CAS No:145218-19-5
MF:C6H5Br2N
MW:250.918599843979
MDL:MFCD09999975
CID:101851
PubChem ID:23438062
Update Time:2025-06-14

5-Bromo-2-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(bromomethyl)pyridine
    • 5-Bromo-2-bromomethyl-pyridine
    • Pyridine,5-bromo-2-(bromomethyl)-
    • 2-bromomethyl-5-bromopyridine
    • MDL: MFCD09999975
    • Inchi: 1S/C6H5Br2N/c7-3-6-2-1-5(8)4-9-6/h1-2,4H,3H2
    • InChI Key: PKCHRWPMNDRVMI-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CN=1)Br

Computed Properties

  • Exact Mass: 248.87900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.955
  • Boiling Point: 256 ºC
  • Flash Point: 109 ºC
  • PSA: 12.89000
  • LogP: 2.73900

5-Bromo-2-(bromomethyl)pyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-Bromo-2-(bromomethyl)pyridine

Comprehensive Overview of 5-Bromo-2-(bromomethyl)pyridine (CAS No. 145218-19-5): Properties, Applications, and Industry Insights

5-Bromo-2-(bromomethyl)pyridine (CAS No. 145218-19-5) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and bromo functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C6H5Br2N, offers unique reactivity, making it valuable for constructing complex heterocyclic frameworks. Researchers frequently explore its potential in cross-coupling reactions, nucleophilic substitutions, and as a precursor for biologically active molecules.

In recent years, the demand for 5-Bromo-2-(bromomethyl)pyridine has surged due to its role in developing small-molecule inhibitors and ligands for medicinal chemistry. The compound's CAS No. 145218-19-5 is often cited in patent literature, particularly in applications related to kinase inhibitors and anticancer agents. Its ability to act as a building block for drug discovery aligns with the growing focus on personalized medicine and targeted therapies. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, 5-Bromo-2-(bromomethyl)pyridine is synthesized through controlled bromination of pyridine derivatives, ensuring high purity and yield. Manufacturers emphasize green chemistry principles to minimize environmental impact, a topic increasingly relevant to sustainable synthesis discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, addressing the pharmaceutical industry's stringent quality standards.

The compound's relevance extends to material science, where it contributes to the development of organic electronic materials and photoactive compounds. Its dual bromine atoms facilitate polymer functionalization, enabling innovations in OLEDs and conductive polymers. This multidisciplinary utility underscores why CAS No. 145218-19-5 frequently appears in academic and industrial research databases.

Safety and handling protocols for 5-Bromo-2-(bromomethyl)pyridine adhere to global regulatory guidelines, ensuring compatibility with GMP and ISO standards. Researchers often inquire about its storage conditions, solubility, and compatibility with common reagents, reflecting the compound's practical challenges. Recent advancements in flow chemistry have also explored its use in continuous manufacturing processes, highlighting its adaptability to modern process intensification strategies.

In summary, 5-Bromo-2-(bromomethyl)pyridine (CAS No. 145218-19-5) exemplifies the intersection of chemical innovation and applied research. Its applications span drug development, agrochemicals, and advanced materials, making it a cornerstone in contemporary synthetic chemistry. As industries prioritize efficient synthesis routes and eco-friendly practices, this compound's role is poised to expand further, driven by its proven versatility and reliability.

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